N'-(5-Bromo-2-hydroxybenzylidene)octadecanohydrazide

• CAS No.: 764653-06-7
• Molecular Formula: C25H41BrN2O2
• Molecular Weight: 481.5 g/mol
• IUPAC Name: N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]octadecanamide
• InChI: InChI=1S/C25H41BrN2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25(30)28-27-21-22-20-23(26)18-19-24(22)29/h18-21,29H,2-17H2,1H3,(H,28,30)/b27-21+
• InChI Key: BWEDLVWYEIFKTJ-SZXQPVLSSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCCCC(=O)N/N=C/C1=C(C=CC(=C1)Br)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NN=CC1=C(C=CC(=C1)Br)O

Description

SALOR-INT L452408-1EA, also known by its chemical name N’-(5-BROMO-2-HYDROXYBENZYLIDENE)OCTADECANOHYDRAZIDE, is a compound with the molecular formula C25H41BrN2O2 and a molecular weight of 481.51 . This compound is used primarily in research and experimental applications .

Preparation Methods

The synthesis of SALOR-INT L452408-1EA typically involves the reaction of 5-bromo-2-hydroxybenzaldehyde with octadecanohydrazide under specific conditions. The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated under reflux for several hours to ensure complete reaction . The product is then purified by recrystallization or chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

SALOR-INT L452408-1EA undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under acidic or basic conditions.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives of the compound, using reagents such as sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

SALOR-INT L452408-1EA has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a starting material for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of SALOR-INT L452408-1EA involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity . This interaction can lead to changes in cellular processes, such as inhibition of cell growth or induction of apoptosis .

Comparison with Similar Compounds

SALOR-INT L452408-1EA can be compared with other similar compounds, such as:

SALOR-INT L452548-1EA: This compound has a similar structure but contains different substituents, leading to variations in its chemical and biological properties.

SALOR-INT L452343-1EA: Another related compound with distinct functional groups, which may result in different reactivity and applications.

SALOR-INT L452122-1EA: This compound also shares structural similarities but differs in its specific molecular interactions and effects.

The uniqueness of SALOR-INT L452408-1EA lies in its specific combination of functional groups and its resulting properties, making it valuable for various research and industrial applications .